Cas no 1353994-10-1 ((S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353994-10-1
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 2158583
• Update Time: 2025-10-18

(S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-((ethyl(2-hydroxyethyl)amino)methyl)pyrrolidine-1-carboxylate
• AM95174
• (S)-2-{[ethyl-(2-hydroxyethyl)amino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H26N2O3/c1-2-18(11-12-20)13-16-9-6-10-19(16)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16,20H,2,6,9-14H2,1H3/t16-/m0/s1
• InChI Key： KEULSGIYHYHLER-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CN(CC)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 332
• Topological Polar Surface Area: 53

Additional information on (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353994-10-1)

The compound (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353994-10-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl ester group and an ethyl-(2-hydroxy-ethyl)-amino moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug development targeting enantioselective pathways.

In recent years, the demand for chiral building blocks like (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s ability to act as a precursor for neurologically active agents has garnered attention, particularly in the context of neurodegenerative disease research. Users searching for "chiral pyrrolidine derivatives" or "benzyl ester applications in drug discovery" will find this compound highly relevant.

The CAS No. 1353994-10-1 is often associated with high-purity synthesis and custom chemical services, reflecting its niche yet growing market. Laboratories focusing on peptide mimetics or GPCR-targeted therapeutics frequently explore its utility. Additionally, its hydrophilic-lipophilic balance (HLB) makes it suitable for formulation optimization in drug delivery systems, a trending topic in pharmaceutical innovation.

From a structural-activity relationship (SAR) perspective, the (S)-configuration of this compound enhances its binding affinity to specific biological targets. This aligns with current industry trends favoring stereochemically defined compounds to reduce off-target effects. Searches for "SAR of pyrrolidine derivatives" or "role of chirality in drug efficacy" often highlight such molecules.

In summary, (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester represents a versatile tool for researchers tackling challenges in precision medicine and small-molecule therapeutics. Its combination of synthetic accessibility and bioactive potential ensures its continued relevance in cutting-edge scientific inquiries.